Cas no 400863-75-4 (<br>3-Amino-N,N-diethyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridin e-2-carboxamide)

• Product Name: <br>3-Amino-N,N-diethyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridin e-2-carboxamide
• CAS No: 400863-75-4
• MF: C₁₇H₂₃N₃OS
• MW: 317.449022531509
• CID: 3050246
• PubChem ID: 2908997
• Update Time: 2025-04-21

<br>3-Amino-N,N-diethyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridin e-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>3-Amino-N,N-diethyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridin e-2-carboxamide
• 6-amino-N,N-diethyl-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide
• STK978258
• Oprea1_688579
• HMS1481N12
• 3-amino-N,N-diethyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide
• AB00114738-01
• SR-01000488911-1
• BRD-K28424188-001-01-7
• 648-684-5
• 3-Amino-N,N-diethyl-6,7,8,9-tetrahydro-5H-cyclohepta(B)thieno(3,2-E)pyridine-2-carboxamide
• CCG-111596
• SR-01000488911
• ChemDiv3_003114
• AKOS000574884
• 400863-75-4

• Inchi： 1S/C17H23N3OS/c1-3-20(4-2)17(21)15-14(18)12-10-11-8-6-5-7-9-13(11)19-16(12)22-15/h10H,3-9,18H2,1-2H3
• InChI Key： NPVNXQVPHMFFMZ-UHFFFAOYSA-N
• SMILES： S1C(C(N(CC)CC)=O)=C(C2C1=NC1CCCCCC=1C=2)N

Computed Properties

• Exact Mass: 317.15618354Da
• Monoisotopic Mass: 317.15618354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 87.5Ų